N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-fluorobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C19H19ClFN3O2S.ClH/c1-23(2)9-10-24(18(25)12-5-4-6-13(21)11-12)19-22-16-15(26-3)8-7-14(20)17(16)27-19;/h4-8,11H,9-10H2,1-3H3;1H
• InChI Key: XJXCVQIRRXXCJS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC(=CC=C3)F.Cl
• Molecular Formula: C19H20Cl2FN3O2S
• Molecular Weight: 444.3 g/mol
• CAS No.: 1331119-81-3

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2FN3O2S and its molecular weight is 444.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Studies have investigated the molecular structures and intermolecular interactions of related compounds, utilizing techniques like X-ray diffraction and DFT calculations. For example, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was characterized to understand the influence of intermolecular interactions on molecular geometry, which is crucial for designing drugs with optimal bioavailability and efficacy (Karabulut et al., 2014).

Anticonvulsant and Benzodiazepine Receptor Agonism

Compounds with structural similarities have been explored for their anticonvulsant activities and interactions with benzodiazepine receptors. This includes the design and synthesis of 4-thiazolidinone derivatives showing significant anticonvulsant activity in models, suggesting potential therapeutic applications for neurological disorders (Faizi et al., 2017).

Photophysical Properties and Fluorescence Probing

Research into the prototropic reactions and their effects on the spectral characteristics of related compounds has been conducted. These studies are vital for developing fluorescent probes for biological and chemical sensing applications (Józefowicz et al., 2011).

Positron Emission Tomography (PET) Imaging

Novel radioligands based on related structures have been synthesized for PET imaging of brain receptors, highlighting the potential of similar compounds in diagnostic imaging and neuroscience research (Fujinaga et al., 2012).